Cas no 2940962-36-5 (2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride)

• Product Name: 2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride
• CAS No: 2940962-36-5
• MF: C₇H₈BrClN₂
• MW: 235.508819580078
• CID: 6800593
• PubChem ID: 170907658
• Update Time: 2025-07-24

2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• G15454
• 2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride
• 2-BROMO-6,7-DIHYDRO-5H-PYRROLO[3,4-B]PYRIDINE HYDROCHLORIDE
• 2940962-36-5

• Inchi： 1S/C7H7BrN2.ClH/c8-7-2-1-5-3-9-4-6(5)10-7;/h1-2,9H,3-4H2;1H
• InChI Key： KEIGNBCLDJLYFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(CNC2)N=1.Cl

Computed Properties

• Exact Mass: 233.95594g/mol
• Monoisotopic Mass: 233.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride

Comprehensive Overview of 2-Bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine Hydrochloride (CAS No. 2940962-36-5)

2-Bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride (CAS No. 2940962-36-5) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This brominated pyrrolopyridine derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. The compound's pyrrolopyridine core is a privileged scaffold in drug discovery, often associated with kinase inhibition and other therapeutic applications.

In recent years, the demand for heterocyclic building blocks like 2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine has surged, driven by the growing interest in targeted drug development and personalized medicine. Researchers frequently search for "pyrrolopyridine synthesis" or "brominated heterocycles applications," reflecting the compound's relevance in modern medicinal chemistry. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability studies and formulation development.

The compound's CAS number 2940962-36-5 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its purity and structural integrity. Given its role as a pharmaceutical intermediate, stringent quality control measures are essential to meet the standards of Good Manufacturing Practice (GMP).

From a synthetic perspective, 2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride offers versatility. It can undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce diverse functional groups. These transformations are pivotal for creating libraries of compounds in high-throughput screening campaigns. The bromine atom at the 2-position acts as a reactive handle, enabling further derivatization to explore structure-activity relationships (SAR).

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous under current regulations, proper laboratory safety protocols should always be followed. Researchers often inquire about "stable storage conditions for pyrrolopyridine derivatives" or "handling brominated compounds," emphasizing the need for clear guidelines. Storage under inert atmosphere at low temperatures is recommended to maintain stability.

The commercial availability of CAS 2940962-36-5 through specialized chemical suppliers has facilitated its adoption in academic and industrial settings. Its applications extend beyond pharmaceuticals; agrochemical researchers explore its potential as a precursor for crop protection agents. The pyrrolopyridine motif is also investigated in material science, particularly in the design of organic semiconductors and ligands for catalysis.

In summary, 2-bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride represents a multifaceted tool for chemists. Its combination of reactivity, stability, and structural diversity aligns with contemporary trends in fragment-based drug design and green chemistry. As the scientific community continues to explore novel heterocyclic architectures, this compound is poised to remain a key player in innovation-driven research.